Cas no 338397-79-8 (1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride)

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl chloride is a highly reactive sulfonoyl chloride derivative, primarily employed as a key intermediate in organic synthesis. Its trifluoromethyl and chloro-substituted pyridinyl-pyrrole structure confers exceptional electrophilic reactivity, making it valuable for constructing complex heterocyclic frameworks. The sulfonoyl chloride moiety facilitates efficient derivatization, enabling the introduction of sulfonamide or sulfonate functionalities in target molecules. This compound is particularly useful in pharmaceutical and agrochemical research, where its unique substitution pattern enhances binding affinity and metabolic stability in lead optimization. Its stability under controlled conditions ensures reliable handling in synthetic applications. Proper storage under inert atmospheres is recommended to prevent hydrolysis.

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride structure

338397-79-8 structure

Product Name:1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride

CAS No:338397-79-8

MF:C₁₀H₅Cl₂F₃N₂O₂S

MW:345.125109434128

MDL:MFCD00214861

CID:1465730

PubChem ID:2763632

Update Time:2025-10-19

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-sulfonyl chloride,1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-
- 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrole-2-sulfonyl Chloride
- 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride, AldrichCPR
- SB62476
- C10H5Cl2F3N2O2S
- 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-sulfonyl chloride
- SCHEMBL3011482
- 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrole-2-sulfonyl chloride
- 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride
- 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonyl chloride
- MFCD00214861
- AKOS005069894
- 2H-054
- 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-sulfonylchloride
- 1-[3-Chloro-5- (trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonyl chloride
- 338397-79-8
- 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride
- MDL： MFCD00214861
- Inchi： 1S/C10H5Cl2F3N2O2S/c11-7-4-6(10(13,14)15)5-16-9(7)17-3-1-2-8(17)20(12,18)19/h1-5H
- InChI Key： YHIKQCOKDZJLOK-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1S(=O)(=O)Cl

Computed Properties

Exact Mass: 343.94025
Monoisotopic Mass: 343.9400885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 60.3Å²

Experimental Properties

Melting Point: 71-74°
PSA: 51.96

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrole-2-sulfonoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043819-1g	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride	338397-79-8	>95%	1g	6908CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043819-5g	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride	338397-79-8	>95%	5g	24221CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043819-500mg	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride	338397-79-8	>95%	500mg	4501CNY	2021-05-07
Matrix Scientific	043819-1g	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride, >95%	338397-79-8	>95%	1g	$425.00	2023-09-09
Matrix Scientific	043819-5g	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride, >95%	338397-79-8	>95%	5g	$1490.00	2023-09-09
Matrix Scientific	043819-500mg	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride, >95%	338397-79-8	>95%	500mg	$277.00	2023-09-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043819-500mg	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride	338397-79-8	>95%	500mg	4501.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043819-1g	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride	338397-79-8	>95%	1g	6908.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043819-5g	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl chloride	338397-79-8	>95%	5g	24221.0CNY	2021-07-05
TRC	C027890-250mg	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-sulfonoyl Chloride	338397-79-8		250mg	$ 465.00	2022-06-06